N,N-dimethyl-4-{[4-(phenylsulfonyl)-1-piperazinyl]methyl}aniline

• IUPAC Name: 4-[[4-(benzenesulfonyl)piperazin-1-yl]methyl]-N,N-dimethylaniline
• InChI: InChI=1S/C19H25N3O2S/c1-20(2)18-10-8-17(9-11-18)16-21-12-14-22(15-13-21)25(23,24)19-6-4-3-5-7-19/h3-11H,12-16H2,1-2H3
• InChI Key: PWPNETUSQSBATQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CN2CCN(CC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol

Description

N,N-dimethyl-4-{[4-(phenylsulfonyl)-1-piperazinyl]methyl}aniline, also known as DSP-4, is a chemical compound that has been widely used in scientific research as a tool to investigate the noradrenergic system. It is a selective neurotoxin that targets noradrenergic neurons and has been shown to cause degeneration of these neurons in animal models.

Mechanism of Action

N,N-dimethyl-4-{[4-(phenylsulfonyl)-1-piperazinyl]methyl}aniline is a selective neurotoxin that targets noradrenergic neurons. It is taken up by these neurons via the norepinephrine transporter and causes degeneration of the neurons by disrupting microtubule function. This leads to the accumulation of autophagic vacuoles and ultimately cell death.
Biochemical and Physiological Effects:
The degeneration of noradrenergic neurons caused by this compound leads to a reduction in norepinephrine levels in various regions of the brain, including the prefrontal cortex, hippocampus, and amygdala. This has been shown to affect various physiological and behavioral processes, including stress responses, learning and memory, and drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-4-{[4-(phenylsulfonyl)-1-piperazinyl]methyl}aniline in lab experiments is its selectivity for noradrenergic neurons, which allows researchers to selectively lesion this system without affecting other neurotransmitter systems. However, it is important to note that this compound can also affect other cell types that express the norepinephrine transporter, such as adrenal chromaffin cells. Additionally, the effects of this compound can vary depending on the dose and route of administration, which can complicate interpretation of results.

Future Directions

There are many future directions for research on N,N-dimethyl-4-{[4-(phenylsulfonyl)-1-piperazinyl]methyl}aniline. One area of interest is the role of the noradrenergic system in aging and age-related cognitive decline. Another area of interest is the role of the noradrenergic system in psychiatric disorders, such as schizophrenia and bipolar disorder. Additionally, there is interest in developing new neurotoxins that are more selective for noradrenergic neurons and have fewer off-target effects.

Scientific Research Applications

N,N-dimethyl-4-{[4-(phenylsulfonyl)-1-piperazinyl]methyl}aniline has been used extensively in scientific research to investigate the noradrenergic system. It is commonly used to selectively lesion noradrenergic neurons in animal models, which allows researchers to study the role of this system in various physiological and pathological conditions. This compound has been used to study the role of the noradrenergic system in stress, anxiety, depression, and drug addiction, among other conditions.